Cas no 68916-68-7 (Benzenemethanol, 4-amino-alpha,alpha-bis[4-(phenylamino)phenyl]-)

• Product Name: Benzenemethanol, 4-amino-alpha,alpha-bis[4-(phenylamino)phenyl]-
• CAS No: 68916-68-7
• MF: C₃₁H₂₇N₃O
• MW: 457.565587282181
• CID: 972558
• Update Time: 2024-10-28

Benzenemethanol, 4-amino-alpha,alpha-bis[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• CHAMOMILE WILD MOROCCO OIL
• CHAMOMILE OIL
• ChaMoMile oil, Moroccan
• 4-Amino-4',4''-dianilinotrityl alcohol
• Benzenemethanol, 4-amino-.alpha.,.alpha.-bis[4-(phenylamino)phenyl]-
• Pararosaniline base, N,N'-diphenyl-
• Benzenemethanol, 4-amino-alpha,alpha-bis(4-(phenylamino)phenyl)-
• Bis(4-phenylaminophenyl)(4-aminophenyl)methanol
• Benzenemethanol, 4-amino-alpha,alpha-bis[4-(phenylamino)phenyl]-
• CHAMOMILE FLOWERS
• CHAMOMILE OIL, BLUE
• CHAMOMILE, MOROC
• CHAMOMILE FLOWERS, FLUID EXTRACT
• CHAMOMILE OIL, HUNGARIAN
• CAMOMILE OIL
• Chamomile,Moroccan

• MDL： MFCD00676683
• Inchi： 1S/C31H27N3O/c32-26-17-11-23(12-18-26)31(35,24-13-19-29(20-14-24)33-27-7-3-1-4-8-27)25-15-21-30(22-16-25)34-28-9-5-2-6-10-28/h1-22,33-35H,32H2
• InChI Key： QRFCCCIWAVNXSF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 565
• XLogP3: 6.6
• Topological Polar Surface Area: 70.3

Experimental Properties

• Density: 0.901 g/mL at 25 °C(lit.)
• Boiling Point: 140 °C(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.470-1.485

Benzenemethanol, 4-amino-alpha,alpha-bis[4-(phenylamino)phenyl]- Security Information

• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： 28-36
• RTECS：FL7181000
• Hazardous Material Identification：
• Storage Condition：2-8°C